Cas no 618389-58-5 (methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate)

• Product Name: methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate
• CAS No: 618389-58-5
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 5555206
• PubChem ID: 906995
• Update Time: 2025-05-25

methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate
• Acetic acid, 2-[(2-methyl-4-oxo-3-phenyl-4H-1-benzopyran-7-yl)oxy]-, methyl ester
• methyl 2-(2-methyl-4-oxo-3-phenyl-4H-chromen-7-yl)oxyacetate

• Inchi： 1S/C19H16O5/c1-12-18(13-6-4-3-5-7-13)19(21)15-9-8-14(10-16(15)24-12)23-11-17(20)22-2/h3-10H,11H2,1-2H3
• InChI Key： JRIHMHVWZMCIFP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=CC=C1)C2=O

Computed Properties

• Exact Mass: 324.09977361g/mol
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate

Methyl 2-(2-Methyl-4-Oxo-3-Phenylchromen-7-Yl)Oxyacetate: A Comprehensive Overview

Methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate, with CAS No. 618389-58-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The methyl group attached to the oxyacetate moiety plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug development, particularly in the context of its anti-inflammatory and antioxidant properties.

The chromen core of this compound is a key structural feature that contributes to its unique chemical properties. The phenyl group attached to the chromen ring enhances the compound's aromaticity and stability, making it a promising candidate for various synthetic transformations. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and oxidative coupling, to optimize its yield and purity.

One of the most notable aspects of methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yl)oxyacetate is its biological activity. Studies conducted in 2023 have demonstrated its potent anti-inflammatory effects, particularly in models of chronic inflammation. The compound has shown the ability to inhibit key inflammatory pathways, such as COX-2 and NF-kB, which are central to inflammatory responses. These findings suggest that it could be a potential lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has also exhibited significant antioxidant activity. Antioxidants are essential for neutralizing reactive oxygen species (ROS), which are implicated in various diseases, including cardiovascular disorders and neurodegenerative diseases. The methyl group in the structure enhances the compound's ability to scavenge ROS, making it a valuable molecule for further exploration in oxidative stress-related conditions.

The synthesis of methyl 2-(2-methyl-4-oxo-3-phenylchromen-7-yloxy)acetate involves a series of well-defined steps that ensure high specificity and selectivity. Researchers have employed green chemistry principles to develop environmentally friendly synthesis methods, reducing the environmental footprint of its production. These methods include the use of microwave-assisted synthesis and catalytic systems that minimize waste generation.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed that methyl 2-(2-methyl-4 oxo 3 phenylchromen 7 yl)oxy acetate interacts with key protein targets involved in inflammation and oxidative stress. These insights provide a foundation for rational drug design strategies aimed at improving its therapeutic potential.

In conclusion, methyl 2-(2-methyl4 oxo3 phenylchromen7 yl)oxy acetate (CAS No. 618389585) is a versatile compound with promising applications in pharmacology and organic synthesis. Its unique structure, combined with its anti-inflammatory and antioxidant properties, positions it as a valuable molecule for further research and development.